Cas no 40046-27-3 (5-Chloro-2,4-dimethoxyphenyl Isothiocyanate)

• Product Name: 5-Chloro-2,4-dimethoxyphenyl Isothiocyanate
• CAS No: 40046-27-3
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• MDL: MFCD00060373
• CID: 332639
• PubChem ID: 142404
• Update Time: 2025-10-29

5-Chloro-2,4-dimethoxyphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-5-isothiocyanato-2,4-dimethoxy-
• 5-Chloro-2,4-dimethoxyphenyl isothiocyanate
• 1-chloro-5-isothiocyanato-2,4-dimethoxybenzene
• SCHEMBL6157225
• DTXSID60193109
• VS-02278
• 1-Chloro-5-isothiocyanato-2,4-dimethoxybenzene #
• BXJOFCAXBGIDIR-UHFFFAOYSA-N
• AKOS000211992
• 40046-27-3
• MFCD00060373
• A824867
• FT-0639602
• 5-Chloro-2,4-dimethoxyphenyl Isothiocyanate

• MDL： MFCD00060373
• Inchi： 1S/C9H8ClNO2S/c1-12-8-4-9(13-2)7(11-5-14)3-6(8)10/h3-4H,1-2H3
• InChI Key： BXJOFCAXBGIDIR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC)OC)N=C=S

Computed Properties

• Exact Mass: 228.99600
• Monoisotopic Mass: 228.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.25
• Melting Point: 92-94°C
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.556
• PSA: 62.91000
• LogP: 3.09150

5-Chloro-2,4-dimethoxyphenyl Isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-Chloro-2,4-dimethoxyphenyl Isothiocyanate

5-Chloro-2,4-Dimethoxyphenyl Isothiocyanate: A Comprehensive Overview

The compound 5-Chloro-2,4-dimethoxyphenyl isothiocyanate, identified by the CAS number 40046-27-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and agrochemicals. The molecule consists of a phenyl ring substituted with chlorine and methoxy groups at positions 2 and 4, respectively, along with an isothiocyanate group at position 5. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the role of isothiocyanates as bioactive molecules with potential anti-inflammatory, anticancer, and antimicrobial activities. The presence of the isothiocyanate group in 5-Chloro-2,4-dimethoxyphenyl isothiocyanate contributes to its reactivity and ability to participate in various chemical transformations. Researchers have explored its use as a precursor for synthesizing more complex molecules with enhanced biological activities. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain enzymes involved in inflammatory pathways.

The synthesis of 5-Chloro-2,4-dimethoxyphenyl isothiocyanate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The methoxy groups at positions 2 and 4 play a crucial role in directing the substitution reactions by activating specific positions on the aromatic ring. This regioselectivity is essential for achieving the desired product with high purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

In terms of applications, 5-Chloro-2,4-dimethoxyphenyl isothiocyanate has been investigated for its potential in agrochemicals due to its pesticidal properties. Field trials conducted by agricultural research institutions have shown promising results in controlling certain plant pathogens without adverse effects on non-target organisms. Additionally, this compound has been explored as a building block for synthesizing novel pharmaceutical agents targeting chronic diseases such as cancer and neurodegenerative disorders.

The toxicological profile of 5-Chloro-2,4-dimethoxyphenyl isothiocyanate has also been a subject of recent research. Studies indicate that while the compound exhibits moderate toxicity at high doses, it demonstrates low toxicity at concentrations relevant to agricultural and pharmaceutical applications. Regulatory agencies have deemed it safe for use under controlled conditions, provided appropriate safety measures are implemented during handling and storage.

In conclusion, 5-Chloro-2,4-dimethoxyphenyl isothiocyanate, CAS number 40046-27-3, stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.